Cas no 2404-42-4 ((2s)-2-phenyl-1,4-butanediol)

• Product Name: (2s)-2-phenyl-1,4-butanediol
• CAS No: 2404-42-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 1416198
• PubChem ID: 12648496
• Update Time: 2025-04-20

(2s)-2-phenyl-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

• (2s)-2-phenyl-1,4-butanediol
• CTK4E7606
• (S)-(-)-2-phenyl-butane-1,2-diol
• (S)-2-methylsuccinic acid
• (S)-(-)-2-methylsuccinic acid
• (S)-(-)-2-phenyl-1,2-butanediol
• (S)-(-)-Pyrotartaric Acid
• (2S)-2-phenylbutane-1,2-diol
• (S)-methylsuccinic acid
• (R)-2-methylsuccinic acid
• AC1OCTPQ
• (S)-(-)-Methylsuccinic acid
• (S)-(+)-2-methyl succinic acid
• (S)-(-)-2-phenylbutane-1,2-diol
• (S)-2-methylbutanedioic acid
• 415618_ALDRICH
• (S)-2-phenylbutane-1,2-diol
• (2S)-2-methylsuccinic acid
• 2-Phenyl-1,2-butandiol
• CTK4E7606; (S)-(-)-2-phenyl-butane-1,2-diol; (S)-2-methylsuccinic acid; (S)-(-)-2-methylsuccinic acid; (S)-(-)-2-phenyl-1,2-butanediol; (S)-(-)-Pyrotartaric Acid; (2S)-2-phenylbutane-1,2-diol; (S)-methylsuccinic acid; (R)-2-methylsuccinic acid; AC1OCTPQ; (S)-(-)-Methylsuccinic acid; (S)-(+)-2-methyl succinic acid; (S)-(-)-2-phenylbutane-1,2-diol; (S)-2-methylbutanedioic acid; 415618_ALDRICH; (S)-(-)-methylsuccinic acid; (S)-2-phenylbuta
• SCHEMBL1507699
• BVDKYMGISZDCIY-UHFFFAOYSA-N
• 2-Phenyl-1,4-butanediol
• 2404-42-4
• SB46973
• (R)-2-Phenylbutane-1,4-diol

• Inchi： 1S/C10H14O2/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
• InChI Key： BVDKYMGISZDCIY-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1)CCO

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46